(1-((5-Chlorothiophen-2-yl)sulfonyl)pyrrolidin-2-yl)(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: [1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-2-yl]-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25ClN4O3S3/c1-14-5-6-17-20(15(14)2)24-22(31-17)26-12-10-25(11-13-26)21(28)16-4-3-9-27(16)33(29,30)19-8-7-18(23)32-19/h5-8,16H,3-4,9-13H2,1-2H3
• InChI Key: BBAJVIXVEAMCKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N3CCN(CC3)C(=O)C4CCCN4S(=O)(=O)C5=CC=C(S5)Cl)C
• Molecular Formula: C22H25ClN4O3S3
• Molecular Weight: 525.1 g/mol

Description

The compound contains several functional groups including a chlorothiophene, a sulfonyl group, a pyrrolidine ring, a piperazine ring, and a dimethylbenzothiazole. These groups are common in many biologically active compounds and are often used in drug discovery.

Molecular Structure Analysis

The compound’s structure is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolidine and piperazine rings, for example, are non-planar, which can lead to increased three-dimensional coverage.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. For example, the presence of multiple rings could increase the compound’s lipophilicity, while the sulfonyl group could contribute to its acidity.

Scientific Research Applications

Anti-Inflammatory Agents

• Research Findings : Researchers have explored the pharmacologically important thiazole scaffold, leading to the synthesis of several new thiazole derivatives. Among them, the compound exhibited potent inhibition of COX-2 (cyclooxygenase-2) enzymes, which play a key role in inflammation. .

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound contains a pyrrolidine ring, which is a common scaffold in many biologically active compounds . .

Mode of Action

The pyrrolidine ring in the compound could potentially interact with various biological targets due to its ability to efficiently explore the pharmacophore space . The compound’s stereochemistry and three-dimensional structure could also influence its binding mode to proteins .

Biochemical Pathways

Without specific target information, it’s challenging to summarize the affected biochemical pathways of this compound. Compounds with a pyrrolidine ring have been found to exhibit various biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

The specific molecular and cellular effects of this compound’s action are currently unknown due to the lack of detailed studies. Compounds with similar structures have shown various biological activities, suggesting that this compound could also have diverse effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.